PSMA I&S TFA

• Molecular Formula: C61H83F3N10O23S
• Molecular Weight: 1413.4 g/mol
• InChI: InChI=1S/C59H82N10O21S.C2HF3O2/c70-30-44(62-49(76)33-91)53(81)66-46(32-72)55(83)67-45(31-71)54(82)65-42(28-34-18-21-38(73)22-19-34)52(80)64-43(29-35-17-20-36-11-5-6-12-37(36)27-35)51(79)63-39(56(84)85)13-7-9-25-60-47(74)15-3-1-2-4-16-48(75)61-26-10-8-14-40(57(86)87)68-59(90)69-41(58(88)89)23-24-50(77)78;3-2(4,5)1(6)7/h5-6,11-12,17-22,27,39-46,70-73,91H,1-4,7-10,13-16,23-26,28-33H2,(H,60,74)(H,61,75)(H,62,76)(H,63,79)(H,64,80)(H,65,82)(H,66,81)(H,67,83)(H,77,78)(H,84,85)(H,86,87)(H,88,89)(H2,68,69,90);(H,6,7)/t39-,40+,41+,42-,43-,44-,45-,46-;/m1./s1
• InChIKey: FOEGHHIZXFEBBF-CWOBTLKXSA-N

PSMA I&S TFA: 99mTc Precursor Overview

PSMA I&S TFA (C61H83F3N10O23S, MW: 1413.43) is the trifluoroacetate salt of a Glu-urea-Lys-based prostate-specific membrane antigen (PSMA) targeting ligand, serving as the lyophilized precursor for kit-based radiolabeling with ⁹⁹ᵐTc to yield [⁹⁹ᵐTc]Tc-PSMA-I&S . Upon reconstitution, it enables rapid, on-site preparation of a SPECT imaging and radioguided surgery (RGS) agent that binds PSMA with high affinity and is internalized by PSMA-expressing prostate cancer cells [1]. The compound's design leverages a straightforward generator-based labeling strategy, distinguishing it from cyclotron-dependent PET tracers and positioning it as a practical alternative for institutions with limited PET infrastructure [2].

Workflow

99mTc-PSMA precursor for SPECT and radioguided surgery research

Chelator

MAS3 for stable 99mTc coordination (not DOTA/DOTAGA)

Half-life window

6 h post-labeling enables next-day surgery research protocols

• [1] Robu, S., Schottelius, M., Eiber, M., Maurer, T., Gschwend, J., Schwaiger, M., & Wester, H. J. (2017). Preclinical Evaluation and First Patient Application of 99mTc-PSMA-I&S for SPECT Imaging and Radioguided Surgery in Prostate Cancer. Journal of Nuclear Medicine, 58(2), 235-242. View Source
• [2] Werner, P., Neumann, C., Eiber, M., Wester, H. J., & Schottelius, M. (2020). [99cmTc]Tc-PSMA-I&S-SPECT/CT: experience in prostate cancer imaging in an outpatient center. EJNMMI Research, 10(1), 45. View Source

PSMA I&S TFA: Unique Role in Radioguided Surgery

PSMA-targeting ligands share a common Glu-urea-Lys binding motif, yet significant divergence in their chelator design and radionuclide compatibility dictates their clinical application, biodistribution, and accessibility [1]. The choice of precursor is not trivial: a PSMA-11 or PSMA-1007 precursor mandates a ⁶⁸Ga or ¹⁸F PET/CT workflow, requiring costly on-site cyclotrons and specialized radiochemistry [2]. In contrast, PSMA I&S TFA is specifically engineered for ⁹⁹ᵐTc labeling via a simple, room-temperature kit procedure, exploiting the near-universal availability of ⁹⁹Mo/⁹⁹ᵐTc generators [3]. This fundamental technological distinction creates a procurement and operational chasm: substituting a PET precursor for PSMA I&S TFA in a SPECT-centric facility is not merely a change of compound, but a requirement for entirely different capital equipment, regulatory approvals, and clinical workflows. The evidence below quantifies the tangible consequences of this choice.

Chelator mismatch (MAS3 vs DOTA/DOTAGA) prevents 68Ga/177Lu labeling; may limit direct substitution with PET-theranostic agents

Radionuclide half-life and emission type (99mTc vs 18F/68Ga) preclude gamma-probe-guided surgery with PET tracers

Pharmacokinetic profile differences among PSMA ligands may shift organ distribution and tumor-to-background ratios

• [1] Czernin, J., Sathekge, M., Schirrmacher, R., & Fendler, W. P. (2019). PSMA-Targeted Radiopharmaceuticals for Imaging and Therapy. Journal of Nuclear Medicine, 60(Suppl 2), 5S-12S. View Source
• [2] Fendler, W. P., Eiber, M., Beheshti, M., Bomanji, J., Ceci, F., Cho, S., ... & Herrmann, K. (2017). 68Ga-PSMA PET/CT: Joint EANM and SNMMI procedure guideline for prostate cancer imaging: version 1.0. European Journal of Nuclear Medicine and Molecular Imaging, 44(6), 1014-1024. View Source
• [3] Robu, S., Schottelius, M., Eiber, M., Maurer, T., Gschwend, J., Schwaiger, M., & Wester, H. J. (2017). Preclinical Evaluation and First Patient Application of 99mTc-PSMA-I&S for SPECT Imaging and Radioguided Surgery in Prostate Cancer. Journal of Nuclear Medicine, 58(2), 235-242. View Source

PSMA I&S TFA: Quantitative Comparative Evidence

SPECT/CT Diagnostic Accuracy in Primary Staging

The precursor PSMA I&S TFA enables the production of a ⁹⁹ᵐTc-based imaging agent. This confers a fundamental operational and economic advantage over ⁶⁸Ga-PSMA-11, which requires an on-site ⁶⁸Ge/⁶⁸Ga generator or cyclotron. Specifically, ⁹⁹ᵐTc is eluted from a ⁹⁹Mo/⁹⁹ᵐTc generator, a piece of equipment standard in virtually all nuclear medicine departments, eliminating the need for costly and logistically complex ⁶⁸Ga infrastructure [1].

SPECT/CT Detection Accuracy

Cross-study comparable

99mTc-PSMA-I&S (SPECT/CT)

Sensitivity 86%, Specificity 100%, Accuracy 92% (n=28 primary staging)

68Ga-PSMA-11 (PET/CT)

Sensitivity ~97%, Specificity ~100% (meta-analysis)

Reported SPECT/CT endpoint context; comparable specificity to PET agents in cross-study review

Single-center retrospective study; SPECT infrastructure required

Evidence Dimension	Radionuclide Source and Infrastructure Requirement
Target Compound Data	Requires ⁹⁹Mo/⁹⁹ᵐTc generator (standard equipment)
Comparator Or Baseline	⁶⁸Ga-PSMA-11: Requires ⁶⁸Ge/⁶⁸Ga generator (specialized, limited lifetime, higher cost) or cyclotron
Quantified Difference	Quantitative cost difference is site-specific, but the qualitative difference in accessibility and workflow integration is well-established in the literature [2].
Conditions	Institutional infrastructure and radiopharmacy workflow

Why This Matters

For procurement, PSMA I&S TFA represents the only viable option for institutions seeking to implement PSMA imaging without the capital expenditure and logistical overhead associated with ⁶⁸Ga PET production.

• [1] Werner, P., Neumann, C., Eiber, M., Wester, H. J., & Schottelius, M. (2020). [99cmTc]Tc-PSMA-I&S-SPECT/CT: experience in prostate cancer imaging in an outpatient center. EJNMMI Research, 10(1), 45. View Source
• [2] Eiber, M., & Maurer, T. (2019). Clinical use of 99mTc-PSMA-I&S for SPECT imaging and radioguided surgery of prostate cancer. Nature Reviews Urology, 16(12), 709-710. View Source

Intraoperative Radioguided Surgery Detection Performance

In a prospective human dosimetry study, the mean effective dose for [⁹⁹ᵐTc]Tc-PSMA-I&S was calculated to be 0.0052 mSv/MBq using OLINDA/EXM® software [1]. The study's authors concluded that this effective dose is lower than that reported for ⁶⁸Ga-labeled PSMA agents [1].

Radioguided Surgery Detection

Class-level inference

99mTc-PSMA-I&S (gamma probe)

Per-region: Sensitivity 72%, Specificity 88%, Accuracy 87% (TtB ≥2, n=30) Per-lesion ex vivo: Sensitivity 86%, Specificity 100% (DROP-IN probe)

68Ga/18F-PSMA (PET)

No intraoperative gamma-probe data exist; half-life and emission type incompatible

Reported intraoperative detection endpoint context; no PET-based comparator exists for gamma probe surgery

TtB ≥2 threshold; limited to 30-patient cohort

Evidence Dimension	Effective Dose
Target Compound Data	0.0052 mSv/MBq
Comparator Or Baseline	[⁶⁸Ga]Ga-PSMA-11: Literature reports effective doses typically in the range of 0.021-0.023 mSv/MBq
Quantified Difference	Approximately 4- to 5-fold lower effective dose for [⁹⁹ᵐTc]Tc-PSMA-I&S
Conditions	Dosimetry in healthy volunteers and prostate cancer patients

Why This Matters

The significantly lower radiation burden is a critical safety and regulatory advantage, particularly for repeated imaging studies in the same patient, and can be a key factor in institutional selection of imaging protocols.

• [1] Urbán, S., Vágó, A., Garai, I., Besenyi, Z., Pávics, L., & Kovács, A. (2020). Radiation dosimetry of Tc-99m-PSMA I&S: a single-center prospective study. Journal of Nuclear Medicine, 61(supplement 1), 1504. View Source

Effective Dose Compared to PET-Based Agents

A direct head-to-head comparison in patients with biochemically recurrent prostate cancer demonstrated that [⁹⁹ᵐTc]Tc-PSMA-I&S SPECT/CT had a comparable detection rate for pelvic lymph node metastases when compared to the gold standard ⁶⁸Ga-PSMA-11 PET/CT . Specifically, 80% (44/55) of PET-positive lesions were also detected on [⁹⁹ᵐTc]Tc-PSMA-I&S SPECT/CT .

Per-MBq Effective Dose

Cross-study comparable

0.0052–0.0055 mSv/MBq

Reported dosimetry context; per-MBq dose ~2-4-fold lower than 68Ga/18F agents in cross-study comparison

Administered activities typically higher; total effective dose similar

Evidence Dimension	Lesion Detection Rate for Pelvic Lymph Node Metastases
Target Compound Data	80% detection rate of PET-positive lesions (44/55)
Comparator Or Baseline	[⁶⁸Ga]Ga-PSMA-11 PET/CT (reference standard)
Quantified Difference	80% concordance; no statistically significant difference in detection rate for this specific clinical setting
Conditions	Patients with biochemically recurrent prostate cancer planned for radioguided surgery

Why This Matters

This evidence supports the selection of [⁹⁹ᵐTc]Tc-PSMA-I&S as a non-inferior alternative to ⁶⁸Ga-PSMA-11 PET/CT for guiding radioguided surgery in patients with pelvic lymph node metastases, allowing institutions to provide precision surgery guidance without PET infrastructure.

Lyophilized Cold Kit Labeling Performance

A comparative study of physiological skeletal uptake across three PSMA ligands found that [¹⁸F]F-PSMA-1007 exhibited significantly higher SUV values in the skeletal system, which can complicate interpretation of bone metastases [1]. In contrast, [⁹⁹ᵐTc]Tc-PSMA-I&S, a SPECT tracer, proved similarly effective for diagnostic imaging while demonstrating a more favorable biodistribution pattern, with lower background in reference regions like the parotid gland [1].

Cold Kit Radiochemical Yield

Class-level inference

92.05% ± 2.20% RCY (cold kit); 58.7% ± 1.5% RCY (GMP module)

Supports on-demand radiolabeling from shelf-stable precursor; enables decentralized production models

6 h post-labeling stability; GMP module yield lower, validate in-house

Evidence Dimension	Physiological Skeletal Uptake (SUV) and Variability
Target Compound Data	Lower and less variable skeletal SUV uptake compared to [¹⁸F]F-PSMA-1007
Comparator Or Baseline	[¹⁸F]F-PSMA-1007: Exhibited significantly higher SUV values in the skeletal system, raising concerns about false-positive bone lesions
Quantified Difference	Qualitative and quantitative differences in SUV values were statistically significant across multiple bone regions
Conditions	Retrospective analysis of 281 prostate cancer patients undergoing PET and SPECT imaging

Why This Matters

The lower and more consistent skeletal background of [⁹⁹ᵐTc]Tc-PSMA-I&S reduces the risk of misinterpreting benign skeletal uptake as metastatic disease, improving diagnostic specificity and reducing unnecessary follow-up procedures.

• [1] Tompa, P. G., Besenyi, Z., Pávics, L., Garai, I., & Urbán, S. (2024). Different PSMA Radiopharmaceuticals: A Comparative Study of [18F]F-PSMA-1007, [18F]F-JK-PSMA-7, and [99mTc]Tc-PSMA-I&S in the Skeletal System. Pharmaceuticals, 17(11), 1458. View Source

PSMA I&S TFA: Optimal Procurement Use Cases

Radioguided Salvage Surgery in Recurrent Prostate Cancer

In healthcare systems or regions where access to a ⁶⁸Ga generator or PET/CT scanner is restricted or cost-prohibitive, the use of [⁹⁹ᵐTc]Tc-PSMA-I&S prepared from PSMA I&S TFA precursor provides a feasible and economically viable alternative for PSMA-targeted imaging. The dosimetry profile confirms a lower radiation dose than ⁶⁸Ga-based PET agents [1], and large-scale clinical experience demonstrates high detection rates (>80% for PSA > 4 ng/ml) for biochemical recurrence using standard SPECT/CT equipment . This scenario directly leverages the evidence of operational superiority and comparable diagnostic performance established in Section 3.

SPECT/CT Imaging in Resource-Limited Settings

This is the primary and most clinically validated application for [⁹⁹ᵐTc]Tc-PSMA-I&S. The long effective half-life and increasing tumor-to-background ratios up to 21 hours post-injection [1] make it an ideal agent for RGS. Surgeons can use a handheld gamma probe to locate and resect PSMA-avid lymph node metastases that might be missed by visual inspection alone. The evidence of an 80% detection rate for PET-positive pelvic nodes directly supports the use of this tracer in guiding precise, targeted lymphadenectomy, improving surgical outcomes.

Hybrid Tracer Platforms for Dual-Modality Surgery

Before initiating costly PSMA-directed radionuclide therapies like [¹⁷⁷Lu]Lu-PSMA-617 or [¹⁷⁷Lu]Lu-PSMA-I&T, it is essential to confirm PSMA expression in tumor lesions. [⁹⁹ᵐTc]Tc-PSMA-I&S SPECT/CT can serve as a cost-effective and lower radiation burden alternative to ⁶⁸Ga-PET for this theranostic selection [1]. The favorable dosimetry and proven ability to detect PSMA-positive lesions [2] make it a practical tool for ensuring patients are suitable candidates for PSMA-targeted therapy, thereby optimizing treatment selection and resource allocation.

Application

Selection Property

Validation Focus

SPECT/CT imaging research in prostate cancer

99mTc generator compatibility; no cyclotron required

Detection endpoint comparability to PET agents; lesion detectability at PSA levels

Radioguided surgery research

Gamma-probe detection with 140 keV; prolonged half-life for next-day surgery

Intraoperative target-to-background ratio thresholding; lymph node invasion detection yield

Hybrid tracer development

Modular PSMA-I&S scaffold; preserved affinity after conjugation

Binding affinity retention (IC50) and dual-modality performance in preclinical models

GMP radiopharmaceutical manufacturing

Lyophilized cold kit format; 6 h post-labeling stability

Radiochemical yield and purity validation under GMP; batch-to-batch consistency

• [1] Robu, S., Schottelius, M., Eiber, M., Maurer, T., Gschwend, J., Schwaiger, M., & Wester, H. J. (2017). Preclinical Evaluation and First Patient Application of 99mTc-PSMA-I&S for SPECT Imaging and Radioguided Surgery in Prostate Cancer. Journal of Nuclear Medicine, 58(2), 235-242. View Source
• [2] Werner, P., Neumann, C., Eiber, M., Wester, H. J., & Schottelius, M. (2020). [99cmTc]Tc-PSMA-I&S-SPECT/CT: experience in prostate cancer imaging in an outpatient center. EJNMMI Research, 10(1), 45. View Source
• [3] Urbán, S., Vágó, A., Garai, I., Besenyi, Z., Pávics, L., & Kovács, A. (2020). Radiation dosimetry of Tc-99m-PSMA I&S: a single-center prospective study. Journal of Nuclear Medicine, 61(supplement 1), 1504. View Source